Cas no 941971-43-3 (2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide)

• Product Name: 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide
• CAS No: 941971-43-3
• MF: C₁₇H₁₆N₄O₂S
• MW: 340.399541854858
• CID: 5501722
• PubChem ID: 18586867
• Update Time: 2025-10-28

2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(ethylthio)phenyl)-N-(5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl)acetamide
• 2-(4-ethylsulfanylphenyl)-N-(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)acetamide
• F2828-1069
• AKOS024470873
• 941971-43-3
• 2-[4-(ethylsulfanyl)phenyl]-N-[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide

• Inchi： 1S/C17H16N4O2S/c1-2-24-14-7-5-12(6-8-14)10-15(22)19-17-21-20-16(23-17)13-4-3-9-18-11-13/h3-9,11H,2,10H2,1H3,(H,19,21,22)
• InChI Key： HPUKOZITXJOFCM-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC(=CC=1)CC(NC1=NN=C(C2C=NC=CC=2)O1)=O

Computed Properties

• Exact Mass: 340.09939694g/mol
• Monoisotopic Mass: 340.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide

Comprehensive Overview of 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide (CAS No. 941971-43-3)

The compound 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide, identified by its CAS number 941971-43-3, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and a pyridinyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide has surged, driven by advancements in drug discovery and precision agriculture. This compound's ethylsulfanyl and pyridine functional groups contribute to its versatility, enabling interactions with enzymes and receptors. Such properties align with current trends in targeted therapy and sustainable crop protection, addressing global challenges like antimicrobial resistance and food security.

The synthesis of CAS 941971-43-3 involves multi-step organic reactions, often leveraging cross-coupling and cyclization techniques. Its molecular weight and logP value suggest favorable pharmacokinetic properties, a critical factor in medicinal chemistry. Analytical studies using HPLC and NMR spectroscopy confirm its high purity, making it suitable for high-throughput screening assays. These characteristics are frequently searched by professionals exploring structure-activity relationships (SAR) or lead optimization strategies.

From an industrial perspective, 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide is also investigated for its material science applications. Its conjugated system and electron-rich domains could be harnessed in organic electronics, such as OLEDs or sensors. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance, a topic increasingly queried in academic databases and patent literature.

Environmental and toxicological profiles of CAS 941971-43-3 remain under study, with preliminary data indicating biodegradability under specific conditions. Such findings are pivotal for regulatory compliance, especially in the EU Green Deal and REACH frameworks. Stakeholders often search for eco-friendly alternatives to traditional chemicals, positioning this compound as a potential green chemistry solution.

In summary, 2-4-(ethylsulfanyl)phenyl-N-5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylacetamide represents a convergence of innovation and practical utility. Its CAS 941971-43-3 identifier serves as a gateway to extensive research, bridging gaps between academia and industry. As interest grows in tailored molecular designs, this compound exemplifies how chemical diversity can address contemporary scientific and societal needs.